Cas no 2200694-84-2 (N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide)

• Product Name: N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide
• CAS No: 2200694-84-2
• MF: C₁₄H₂₁F₃N₂O₂
• MW: 306.323954343796
• CID: 5410099
• PubChem ID: 154796737
• Update Time: 2025-05-21

N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide

• Inchi： 1S/C14H21F3N2O2/c1-3-12(21)19(2)9-11(20)18-13(14(15,16)17)10-7-5-4-6-8-10/h3,10,13H,1,4-9H2,2H3,(H,18,20)
• InChI Key： KDZWHMWDKWEAJZ-UHFFFAOYSA-N
• SMILES： C(N(CC(NC(C1CCCCC1)C(F)(F)F)=O)C)(=O)C=C

Experimental Properties

• Density: 1.165±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 451.3±45.0 °C(Predicted)
• pka: 12.94±0.46(Predicted)

Additional information on N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide

N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide (CAS No. 2200694-84-2): An Overview

N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide (CAS No. 2200694-84-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propenamide with a unique structural feature that includes a cyclohexyl and trifluoroethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide is characterized by its complex arrangement of atoms and functional groups. The presence of the cyclohexyl ring provides steric bulk and hydrophobicity, while the trifluoroethyl group introduces significant electronic effects due to the high electronegativity of fluorine atoms. These structural features contribute to the compound's stability and solubility in various solvents, which are crucial for its potential use in drug development.

In recent years, the study of N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide has focused on its pharmacological properties and potential therapeutic applications. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit specific kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The mechanism of action of N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide is not yet fully understood but is believed to involve interactions with specific protein targets. Computational modeling and molecular docking studies have provided insights into the binding modes and key interactions between the compound and its targets. These studies have highlighted the importance of the cyclohexyl and trifluoroethyl groups in mediating these interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide in treating various conditions. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic properties. The compound has been well-tolerated by patients, with minimal adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic potential, N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide has also been explored for its use as a tool compound in basic research. Its unique chemical properties make it a valuable reagent for studying protein-protein interactions and enzyme inhibition mechanisms. Researchers have utilized this compound to gain insights into the structural dynamics of target proteins and to identify new leads for drug discovery.

The synthesis of N-[2-[(1-Cyclohexyl-2,2,2-trifluoroethyl)amino]-2-oxoethyl]-N-methyl-2-propenamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate amine and carboxylic acid derivatives followed by functional group modifications to introduce the desired substituents. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, N-[2-[(1-Cyclohexyl-2,2,�fluoroethyl)amino]-�oxoetyl]--mthl--prpenmide (CAS No. 700694--4-) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.